2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide

• IUPAC Name: 2-methoxy-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide
• InChI: InChI=1S/C20H24N2O2/c1-24-19-8-4-3-7-18(19)20(23)21-17-11-9-16(10-12-17)15-22-13-5-2-6-14-22/h3-4,7-12H,2,5-6,13-15H2,1H3,(H,21,23)
• InChI Key: MCCCVWFADSQLAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)CN3CCCCC3
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide, also known as MPMPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MPMPB belongs to the class of benzamide derivatives and has been shown to exhibit promising results in various studies.

Mechanism of Action

The exact mechanism of action of 2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. It has also been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in learning and memory.
Biochemical and Physiological Effects
2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the levels of dopamine and serotonin in the brain, which may contribute to its antipsychotic and antidepressant properties. 2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide has also been shown to increase the activity of the NMDA receptor, which may enhance learning and memory. Furthermore, 2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide has been shown to reduce the levels of glutamate, which is involved in the development of drug addiction.

Advantages and Limitations for Lab Experiments

2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential therapeutic applications. However, there are also some limitations to using 2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide in lab experiments. For example, it has been shown to exhibit low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Another potential direction is to investigate its potential use in the treatment of drug addiction and withdrawal symptoms. Furthermore, future studies could focus on elucidating the exact mechanism of action of 2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide and identifying any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of 2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide involves the reaction of 4-(1-piperidinylmethyl)aniline with 2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography to obtain pure 2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide.

Scientific Research Applications

2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic properties in animal models. 2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. Furthermore, 2-methoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide has shown promising results in the treatment of drug addiction and withdrawal symptoms.